Cas no 2381335-09-5 (rac-methyl (3R,4S)-4-methoxypyrrolidine-3-carboxylate)

• Product Name: rac-methyl (3R,4S)-4-methoxypyrrolidine-3-carboxylate
• CAS No: 2381335-09-5
• MF: C₇H₁₃NO₃
• MW: 159.183022260666
• MDL: MFCD34167854
• CID: 5656912
• PubChem ID: 154729605
• Update Time: 2025-08-05

rac-methyl (3R,4S)-4-methoxypyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• rel-(3R,4S)-Methyl 4-methoxypyrrolidine-3-carboxylate
• 1628254-54-5
• 2381335-09-5
• EN300-27194261
• rac-methyl (3R,4S)-4-methoxypyrrolidine-3-carboxylate

• MDL： MFCD34167854
• Inchi： 1S/C7H13NO3/c1-10-6-4-8-3-5(6)7(9)11-2/h5-6,8H,3-4H2,1-2H3/t5-,6-/m1/s1
• InChI Key： XISBSWNHWWCIHR-PHDIDXHHSA-N
• SMILES： O(C)[C@@H]1CNC[C@H]1C(=O)OC

Computed Properties

• Exact Mass: 159.08954328g/mol
• Monoisotopic Mass: 159.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 47.6Ų

Additional information on rac-methyl (3R,4S)-4-methoxypyrrolidine-3-carboxylate

Recent Advances in the Study of rac-methyl (3R,4S)-4-methoxypyrrolidine-3-carboxylate (CAS: 2381335-09-5)

In recent years, the compound rac-methyl (3R,4S)-4-methoxypyrrolidine-3-carboxylate (CAS: 2381335-09-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral pyrrolidine derivative has shown promising potential as a key intermediate in the synthesis of various bioactive molecules, including novel therapeutics targeting neurological disorders and infectious diseases. The unique stereochemistry and functional groups of this compound make it a versatile building block for drug discovery and development.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthetic utility of rac-methyl (3R,4S)-4-methoxypyrrolidine-3-carboxylate in the development of protease inhibitors. The researchers demonstrated that this compound could be efficiently converted into a series of potent inhibitors targeting the main protease of SARS-CoV-2, with several derivatives exhibiting nanomolar inhibitory activity. The study highlighted the importance of the methoxy and carboxylate groups in facilitating binding interactions with the viral protease active site.

Another significant advancement was reported in the field of neuroscience, where rac-methyl (3R,4S)-4-methoxypyrrolidine-3-carboxylate was utilized as a precursor for the synthesis of novel NMDA receptor modulators. Research published in ACS Chemical Neuroscience (2024) showed that derivatives of this compound displayed selective activity at the GluN2B subunit of NMDA receptors, suggesting potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. The study also provided insights into the structure-activity relationships of these derivatives, emphasizing the critical role of the pyrrolidine scaffold.

From a synthetic chemistry perspective, recent work has focused on developing more efficient and scalable routes to produce rac-methyl (3R,4S)-4-methoxypyrrolidine-3-carboxylate. A paper in Organic Process Research & Development (2023) described a novel asymmetric synthesis approach that improved the overall yield and enantiomeric purity of the compound. This advancement is particularly important for large-scale pharmaceutical production, where cost-effectiveness and reproducibility are crucial factors.

Pharmacokinetic studies of rac-methyl (3R,4S)-4-methoxypyrrolidine-3-carboxylate derivatives have also progressed significantly. Recent preclinical investigations reported in European Journal of Pharmaceutical Sciences (2024) demonstrated favorable absorption and metabolic stability profiles for several lead compounds derived from this scaffold. These findings support the continued development of this chemical class as potential drug candidates, with particular emphasis on optimizing blood-brain barrier penetration for CNS-targeted therapies.

Looking forward, the versatility of rac-methyl (3R,4S)-4-methoxypyrrolidine-3-carboxylate continues to inspire new research directions. Current investigations are exploring its application in the development of covalent inhibitors, PROTACs (proteolysis targeting chimeras), and other emerging therapeutic modalities. The compound's unique structural features and demonstrated biological activity make it a valuable asset in the medicinal chemist's toolbox, with potential applications spanning multiple therapeutic areas.